Cas no 2229591-09-5 (2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3,3,3-trifluoropropan-1-amine
• CAS No: 2229591-09-5
• MF: C₈H₁₀F₅N₃
• MW: 243.177118778229
• CID: 6496516
• PubChem ID: 165647301
• Update Time: 2025-05-20

2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3,3,3-trifluoropropan-1-amine
• 2229591-09-5
• EN300-1974685

• Inchi： 1S/C8H10F5N3/c1-16-3-4(6(15-16)7(9)10)5(2-14)8(11,12)13/h3,5,7H,2,14H2,1H3
• InChI Key： DHWMHKRVEINRSJ-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1=CN(C)N=C1C(F)F)(F)F

Computed Properties

• Exact Mass: 243.07948814g/mol
• Monoisotopic Mass: 243.07948814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3,3,3-trifluoropropan-1-amine

Comprehensive Guide to 2-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3,3,3-trifluoropropan-1-amine (CAS No. 2229591-09-5)

2-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3,3,3-trifluoropropan-1-amine (CAS No. 2229591-09-5) is a specialized fluorinated pyrazole derivative that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique difluoromethyl and trifluoropropyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel crop protection agents and targeted therapeutics.

The molecular structure of 2-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3,3,3-trifluoropropan-1-amine features a pyrazole core substituted with a difluoromethyl group at the 3-position and a 1-methyl group at the 1-position. The 4-position of the pyrazole ring is further linked to a 3,3,3-trifluoropropan-1-amine moiety, which enhances the compound's stability and reactivity. This structural configuration contributes to its high solubility in organic solvents and its ability to participate in various chemical reactions, making it a versatile building block in synthetic chemistry.

One of the most prominent applications of 2-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3,3,3-trifluoropropan-1-amine is in the agrochemical industry. The compound's fluorinated groups are known to improve the bioavailability and efficacy of pesticides and herbicides. Recent studies have explored its use as a key intermediate in the synthesis of next-generation fungicides that target resistant strains of plant pathogens. Given the growing global demand for sustainable agriculture, this compound aligns with the industry's focus on developing environmentally friendly and high-performance crop protection solutions.

In pharmaceutical research, 2-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3,3,3-trifluoropropan-1-amine has shown promise as a precursor for the development of small-molecule therapeutics. Its pyrazole scaffold is a common motif in drug design, often associated with anti-inflammatory and antimicrobial properties. Researchers are investigating its potential in creating novel inhibitors for enzymes involved in metabolic disorders and infectious diseases. The compound's fluorine atoms also enhance its metabolic stability, a critical factor in improving drug half-life and efficacy.

The synthesis of 2-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3,3,3-trifluoropropan-1-amine typically involves multi-step organic reactions, including fluorination and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. These methods not only reduce reaction times but also minimize waste, aligning with the principles of green chemistry. As the industry shifts toward more sustainable practices, the efficient production of this compound is likely to gain further traction.

Market trends indicate a rising demand for fluorinated pyrazole derivatives, driven by their expanding applications in agrochemicals and pharmaceuticals. The unique properties of 2-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3,3,3-trifluoropropan-1-amine position it as a high-value intermediate in these sectors. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its commercial availability has facilitated accelerated drug discovery and agrochemical innovation.

Safety and handling of 2-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3,3,3-trifluoropropan-1-amine require standard laboratory precautions. While the compound is not classified as hazardous under normal conditions, proper personal protective equipment (PPE) such as gloves and goggles should be used during handling. Storage recommendations include keeping the material in a cool, dry place, away from direct sunlight and incompatible substances. These measures ensure the compound's stability and longevity.

In conclusion, 2-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3,3,3-trifluoropropan-1-amine (CAS No. 2229591-09-5) represents a cutting-edge fluorinated pyrazole derivative with diverse applications in agrochemicals and pharmaceuticals. Its unique structural features, combined with its synthetic versatility, make it a valuable asset in modern chemistry. As research continues to uncover new uses for this compound, its role in addressing global challenges in agriculture and healthcare is expected to grow significantly.